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Compound of Interest

Compound Name: Magnesium Acetate Tetrahydrate

Cat. No.: B10776296

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of
magnesium acetate tetrahydrate, Mg(CHsCOO)2-4H20. The information is curated for
professionals in research, scientific, and drug development fields, with a focus on data
presentation, experimental context, and logical relationships.

Physicochemical Properties

Magnesium acetate tetrahydrate is a hydrated salt of magnesium and acetic acid.[1] It
presents as white, colorless monoclinic crystals that are hygroscopic, meaning they readily
absorb moisture from the air.[2][3] This compound is highly soluble in water and also soluble in
methanol and ethanol.[2]

Table 1: General Physicochemical Properties of Magnesium Acetate Tetrahydrate
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Chemical Formula

Mg(CHsCOO)z-4H20

[1]

Molar Mass 214.45 g/mol [4]
Appearance White hygroscopic crystals [11[3]
Crystal System Monoclinic [2]
Density 1.454 g/cm3 [2]
Melting Point 80 °C (176 °F; 353 K) [2]
Odor Slight acetic acid odor [3]

Solubility

Magnesium acetate tetrahydrate exhibits high solubility in aqueous solutions, a critical

property for its use in various applications, including pharmaceutical formulations.[2] Its

solubility in water increases with temperature.

Table 2: Solubility of Magnesium Acetate Tetrahydrate in Water at Various Temperatures

Temperature (°C)

Solubility ( g/100 mL)

15 120
20 53.4
30 68.6
40 75.7
60 118

(Data sourced from multiple chemical databases and may show slight variations)

Crystal and Molecular Structure
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The crystal structure of magnesium acetate tetrahydrate has been determined by X-ray
diffraction. It belongs to the monoclinic crystal system with the space group P21/c. The
magnesium ion is coordinated with six oxygen atoms, four from water molecules and two from
the acetate groups.

Table 3: Crystallographic Data for Magnesium Acetate Tetrahydrate

Parameter Value

Crystal System Monoclinic

Space Group pP21/c

Unit Cell Dimensions a=475A, b=11.79A, c=852A, B =94.9°

Thermal Properties and Decomposition

Upon heating, magnesium acetate tetrahydrate undergoes a multi-step thermal
decomposition. Initially, it loses its four water molecules of hydration. Further heating leads to
the decomposition of the anhydrous magnesium acetate into magnesium oxide.[1]

The thermal decomposition process can be summarized as follows:
e Dehydration: Mg(CHsC0OO)2:4H20(s) - Mg(CHsCOO)2(s) + 4H20(Qg)

o Decomposition: Mg(CH3sCOO)z(s) - MgO(s) + COz(g) + CH3zCOCHs(g)

Further Heating (Decomposition) MgO

. ' Mg(CH3COO0): ] y
Heat (DEhydI'Elth[l) (athdFOUS SOlld) R E R
Mg(CHsCO0)2-4H20 ) CO2 + CH3COCH3
(gases)
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Caption: Thermal decomposition pathway of magnesium acetate tetrahydrate.

Spectroscopic Properties
Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of magnesium acetate tetrahydrate shows characteristic absorption
bands corresponding to the acetate and water molecules. Key vibrational modes include the O-
H stretching of water, and the symmetric and asymmetric stretching of the carboxylate group
(COO") of the acetate ion.

Table 4: Key FTIR Absorption Bands for Maghesium Acetate Tetrahydrate

Wavenumber (cm—?) Assignment

~3400 O-H stretching (water)
~1560 Asymmetric COO~ stretching
~1415 Symmetric COO~ stretching

Raman Spectroscopy

Raman spectroscopy provides complementary information to FTIR. The Raman spectrum of
magnesium acetate tetrahydrate is characterized by bands arising from the vibrations of the
acetate ion, particularly the C-C and C=0 stretching modes.

Chemical Reactivity and Applications in Drug
Development

Magnesium acetate tetrahydrate is incompatible with strong oxidizing agents, strong acids,
and strong bases.[5] In drug development, its primary role is as a source of magnesium ions, a
crucial electrolyte in parenteral nutrition and dialysis solutions.[6] It also serves as a buffering
agent to maintain pH and as a stabilizer in various pharmaceutical formulations.[7]

Role in Cellular Signaling
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The biological effects of magnesium acetate tetrahydrate are primarily attributed to the
magnesium ion (Mg2*). Magnesium is a critical cofactor for numerous enzymes and plays a
vital role in various signaling pathways.[2]

o Adenylyl Cyclase Pathway: Mg?2* is essential for the activity of adenylyl cyclase, an enzyme
that produces the second messenger cyclic AMP (CAMP).[2]

o Tyrosine Kinase Signaling: Magnesium is involved in the function of tyrosine kinases, which
are key enzymes in cellular signaling cascades that regulate cell growth, differentiation, and
metabolism.[2]

 NMDA Receptor Modulation: Magnesium ions act as a voltage-dependent blocker of the N-
methyl-D-aspartate (NMDA) receptor channel, playing a crucial role in neuronal plasticity.
Recent studies suggest that influx of Mg2* through NMDA receptors can activate the CREB
signaling pathway, which is important for learning and memory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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